2-[4-Amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone

• IUPAC Name: 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone
• InChI: InChI=1S/C16H18N4O3S2/c17-15-13(25(22,23)12-6-2-1-3-7-12)10-18-16(19-15)24-11-14(21)20-8-4-5-9-20/h1-3,6-7,10H,4-5,8-9,11H2,(H2,17,18,19)
• InChI Key: XGPMDFDIGPJGKR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)CSC2=NC=C(C(=N2)N)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C16H18N4O3S2
• Molecular Weight: 378.5 g/mol

Description

2-[4-Amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone is a compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. This compound is also known as BMS-345541 and is a selective inhibitor of IκB kinase (IKK) that plays a crucial role in the regulation of the nuclear factor kappa B (NF-κB) signaling pathway. The NF-κB pathway is involved in various cellular processes, including inflammation, immune response, cell proliferation, and apoptosis. Therefore, the inhibition of the IKK/NF-κB pathway has been considered as a potential therapeutic target for various diseases, including cancer, inflammation, and autoimmune disorders.

Mechanism of Action

BMS-345541 inhibits the IKK enzyme, which is responsible for the activation of the NF-κB pathway. The NF-κB pathway is involved in the regulation of various cellular processes, including inflammation, immune response, cell proliferation, and apoptosis. The inhibition of this pathway by BMS-345541 results in the suppression of these cellular processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of BMS-345541 have been extensively studied. The compound has been found to induce apoptosis in cancer cells and inhibit tumor growth in animal models. BMS-345541 has also been found to reduce inflammation and autoimmune responses in animal models. The compound has shown to have a good safety profile and does not cause significant toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using BMS-345541 in lab experiments is its potency and selectivity. The compound is a potent inhibitor of the IKK enzyme and is selective for this enzyme. This makes it an ideal tool for studying the IKK/NF-κB pathway. However, one of the limitations of using BMS-345541 is its solubility. The compound has poor solubility in water, which can limit its use in some experiments.

Future Directions

BMS-345541 has shown significant potential in various scientific research fields. Further studies are needed to determine its efficacy and safety in human clinical trials. Some of the future directions for research include:
1. Investigating the potential of BMS-345541 in combination with other cancer therapies.
2. Studying the effects of BMS-345541 on other cellular processes regulated by the NF-κB pathway.
3. Developing new analogs of BMS-345541 with improved potency and solubility.
4. Investigating the potential of BMS-345541 in the treatment of other inflammatory and autoimmune disorders.
Conclusion:
BMS-345541 is a compound that has gained significant attention in the field of scientific research due to its unique properties and potential applications. The compound is a potent inhibitor of the IKK enzyme and has shown significant potential in cancer treatment and the treatment of inflammatory and autoimmune disorders. Further studies are needed to determine its efficacy and safety in human clinical trials, and new analogs of the compound with improved potency and solubility may be developed in the future.

Synthesis Methods

The synthesis of BMS-345541 involves several steps, including the reaction of 4-amino-5-(benzenesulfonyl)pyrimidine-2-thiol with 1-bromo-2-chloroethane to form 2-(4-amino-5-(benzenesulfonyl)pyrimidin-2-ylthio)ethyl chloride. This intermediate is then reacted with pyrrolidine-1-carbonyl chloride to form the final product, 2-[4-Amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-1-pyrrolidin-1-ylethanone.

Scientific Research Applications

BMS-345541 has been extensively studied for its potential applications in various scientific research fields. One of the significant areas of research is cancer treatment. The inhibition of the IKK/NF-κB pathway has been shown to suppress the growth and proliferation of cancer cells, and BMS-345541 has been found to be a potent inhibitor of this pathway. Studies have shown that BMS-345541 can induce apoptosis in cancer cells and inhibit tumor growth in animal models.
Another area of research is inflammation and autoimmune disorders. The inhibition of the IKK/NF-κB pathway has been shown to reduce inflammation and autoimmune responses. BMS-345541 has been found to be effective in reducing inflammation and autoimmune responses in animal models.